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Compound of Interest

Compound Name: Estrone-d2-1

Cat. No.: B125033 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of deuterated estrone, specifically focusing on common isotopologues such as

Estrone-d2. This document is intended for researchers, scientists, and professionals in drug

development who utilize stable isotope-labeled compounds in their work. While the specific

nomenclature "Estrone-d2-1" is not standard, it is recognized as a synonym for Estrone-16,16-

d2 in some databases[1]. This guide will cover the properties of well-characterized deuterated

estrone variants.

Deuterated estrone serves as an invaluable internal standard for the quantification of estrone in

various biological matrices using mass spectrometry-based assays.[2][3] Estrone, one of the

three major naturally occurring estrogens, is a key biomarker in numerous physiological and

pathological processes.[4] The use of a deuterated internal standard is crucial for correcting for

matrix effects and variations in sample processing, thereby ensuring the accuracy and

precision of analytical methods.[4][5][6][7][8]

Core Physical and Chemical Properties
The physical properties of deuterated estrone are largely comparable to those of its non-

labeled counterpart, with the primary difference being a slight increase in molecular weight due

to the presence of deuterium atoms.
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The following table summarizes the key quantitative physical properties of common deuterated

estrone isotopologues and, for comparison, non-deuterated estrone.

Property Estrone-2,4-d2 Estrone-16,16-d2
Estrone
(Unlabeled)

CAS Number 350820-16-5[2][9][10] 56588-58-0[1][9][11] 53-16-7[9][10][11]

Molecular Formula C₁₈H₂₀D₂O₂[2] C₁₈H₂₀D₂O₂[12] C₁₈H₂₂O₂[13][14]

Molecular Weight 272.4 g/mol [2] 272.38 g/mol [9][12] 270.37 g/mol [14]

Exact Mass 272.1745 Da[9] 272.1745 Da[9][11] 270.1620 Da[13]

Melting Point Not specified 247 - 250°C (dec.)[12] 258 - 261°C[13]

UV Maximum (λmax) 280 nm[2] Not specified 281 nm[15]

Appearance Crystalline solid[2]
Off-White to Pale

Beige Solid[12]

White, odorless, solid

crystalline powder[14]

Solubility
The solubility of deuterated estrone has been determined in various organic solvents and

aqueous solutions. The data is crucial for the preparation of stock solutions and standards for

analytical assays.

Solvent Estrone-2,4-d2 Estrone-16,16-d2
Estrone
(Unlabeled)

DMSO 20 mg/mL[2] Slightly soluble[12] ~20 mg/mL[15]

DMF 30 mg/mL[2] Not specified ~20 mg/mL[15]

Methanol Not specified Sparingly soluble[12] Soluble

DMF:PBS (pH 7.2)

(1:5)
0.15 mg/mL[2] Not specified ~0.15 mg/mL[15]
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Spectroscopic data is fundamental for the structural confirmation and identification of

deuterated estrone.

Mass Spectrometry (MS): In mass spectrometric analysis, deuterated estrone exhibits a

characteristic mass shift compared to the unlabeled compound, which allows for its use as

an internal standard. The exact mass difference depends on the number of deuterium atoms

incorporated. For Estrone-d2, the mass is increased by approximately 2 Da.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

powerful tools for confirming the position of the deuterium labels on the estrone molecule. In

¹H NMR, the signals corresponding to the protons that have been replaced by deuterium will

be absent. In ¹³C NMR, the carbons attached to deuterium will show a characteristic splitting

pattern and a shift in their resonance frequency.[16][17][18]

Experimental Protocols
Deuterated estrone is predominantly used as an internal standard in quantitative analysis by

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a generalized

experimental protocol for the quantification of estrone in biological samples.

Quantification of Estrone in Serum/Plasma by LC-MS/MS
This protocol outlines the key steps for sample preparation and analysis.

Sample Preparation:

Spiking: A known amount of Estrone-d2 internal standard is added to the serum or plasma

sample.[6]

Liquid-Liquid Extraction (LLE): The estrogens are extracted from the biological matrix

using an organic solvent such as methyl tert-butyl ether (MTBE).[6][7]

Evaporation: The organic extract is evaporated to dryness under a stream of nitrogen.[6]

Derivatization: To enhance ionization efficiency and sensitivity, the dried extract is

derivatized. A common derivatizing agent is dansyl chloride, which reacts with the phenolic

hydroxyl group of estrone to form a positively charged derivative.[5][6][7]
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LC-MS/MS Analysis:

Chromatographic Separation: The derivatized sample is reconstituted and injected into an

HPLC or UHPLC system. A reversed-phase C18 column is typically used to separate

estrone from other endogenous compounds.[6]

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer. Detection is performed using selected reaction monitoring (SRM) or

multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for

both unlabeled estrone and the deuterated internal standard are monitored.[6][7]

Data Analysis:

The concentration of estrone in the original sample is determined by calculating the ratio

of the peak area of the analyte to the peak area of the internal standard and comparing

this ratio to a calibration curve prepared with known concentrations of estrone and a fixed

concentration of the internal standard.
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Caption: Relationship between Estrone and its deuterated forms.
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Experimental Workflow for Estrone Quantification using
Estrone-d2
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Caption: LC-MS/MS workflow for estrone quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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